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Compound of Interest

Compound Name:

(4-

Nitrobenzyl)triphenylphosphonium

bromide

Cat. No.: B109586 Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of the ¹H and ¹³C Nuclear Magnetic

Resonance (NMR) spectral data for (4-Nitrobenzyl)triphenylphosphonium bromide. This

document is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis, offering a comprehensive resource for the

characterization of this important compound.

Chemical Structure
(4-Nitrobenzyl)triphenylphosphonium bromide is a quaternary phosphonium salt. The

structure consists of a triphenylphosphine moiety covalently linked to a 4-nitrobenzyl group,

with bromide as the counter-ion.
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Sample Preparation

Data Acquisition

Data Processing

Spectral Analysis

Dissolve Compound
in DMSO-d6

Acquire 1H NMR Spectrum
(400 MHz)

Acquire 13C NMR Spectrum
(100 MHz)

Process 1H Data
(Referencing, Integration)

Process 13C Data
(Referencing)

Assign 1H Signals Assign 13C Signals

Final Characterization Report

Click to download full resolution via product page

To cite this document: BenchChem. [Spectroscopic Analysis of (4-
Nitrobenzyl)triphenylphosphonium bromide: A Technical Guide]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b109586#1h-nmr-and-13c-nmr-
spectral-data-for-4-nitrobenzyl-triphenylphosphonium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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